Cas no 2449057-83-2 (3-Chloro-5-pyrrolidin-2-yl-pyridine dihydrochloride)

• Product Name: 3-Chloro-5-pyrrolidin-2-yl-pyridine dihydrochloride
• CAS No: 2449057-83-2
• MF: C₉H₁₃Cl₃N₂
• MW: 255.57
• MDL: MFCD32710356
• CID: 5088540
• Update Time: 2026-03-02

3-Chloro-5-pyrrolidin-2-yl-pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-pyrrolidin-2-yl-pyridine dihydrochloride

• MDL： MFCD32710356
• Inchi： 1S/C9H11ClN2.2ClH/c10-8-4-7(5-11-6-8)9-2-1-3-12-9;;/h4-6,9,12H,1-3H2;2*1H
• InChI Key： MMQKGBWVLRCGNO-UHFFFAOYSA-N
• SMILES： C1CCNC1C1C=C(Cl)C=NC=1.Cl.Cl

Additional information on 3-Chloro-5-pyrrolidin-2-yl-pyridine dihydrochloride

3-Chloro-5-pyrrolidin-2-yl-pyridine dihydrochloride: A Comprehensive Overview

3-Chloro-5-pyrrolidin-2-yl-pyridine dihydrochloride, also known by its CAS number 2449057-83-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a pyrrolidine moiety and a chlorine substituent. The dihydrochloride form indicates the presence of two hydrochloric acid molecules associated with the compound, which is a common feature in pharmaceutical and chemical compounds to enhance stability or solubility.

The molecular structure of 3-Chloro-5-pyrrolidin-2-yl-pyridine dihydrochloride is notable for its potential to engage in various chemical interactions. The pyridine ring, a six-membered aromatic ring with one nitrogen atom, contributes to the compound's electronic properties, making it a candidate for participation in π-π interactions or hydrogen bonding. The pyrrolidine group, a five-membered saturated ring containing one nitrogen atom, adds a degree of flexibility and hydrophobicity to the molecule. This combination of structural features makes the compound versatile in its applications.

Recent studies have highlighted the potential of 3-Chloro-5-pyrrolidin-2-yl-pyridine dihydrochloride in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with antiviral and anticancer properties. For instance, investigations into its ability to inhibit specific enzymes or receptors have shown promising results, suggesting its potential as a lead compound for therapeutic agents.

In addition to its pharmacological applications, 3-Chloro-5-pyrrolidin-2-yl-pyridine dihydrochloride has also been studied for its role in organic synthesis. Its structure serves as a valuable building block for constructing more complex molecules. The ease with which the compound can be modified through substitution or addition reactions has made it a popular choice in synthetic chemistry.

The synthesis of 3-Chloro-5-pyrrolidin-2-yl-pyridine dihydrochloride typically involves multi-step processes that require precise control over reaction conditions. Common methods include nucleophilic aromatic substitution and coupling reactions, which are optimized to achieve high yields and purity. The dihydrochloride form is often obtained through protonation of the nitrogen atoms in the pyridine and pyrrolidine rings, followed by neutralization with hydrochloric acid.

From an environmental perspective, understanding the fate and transport of 3-Chloro-5-pyrrolidin-2-yl-pyridine dihydrochloride in various media is crucial for assessing its potential impact on ecosystems. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist long-term in natural environments. However, further research is needed to fully characterize its environmental behavior.

In conclusion, 3-Chloro-5-pyrrolidin-2-yl-pyridine dihydrochloride, CAS number 2449057-83-2, is a multifaceted compound with applications spanning drug discovery, organic synthesis, and environmental science. Its unique structural features and reactivity make it an invaluable tool for researchers across diverse disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound remains at the forefront of chemical innovation.